Cas no 2229540-12-7 (2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine
• CAS No: 2229540-12-7
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 5887171
• PubChem ID: 165865857
• Update Time: 2025-06-07

2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine
• 2229540-12-7
• EN300-2003436
• [2-(2-chloro-6-methylphenyl)propan-2-yl](methyl)amine

• Inchi： 1S/C11H16ClN/c1-8-6-5-7-9(12)10(8)11(2,3)13-4/h5-7,13H,1-4H3
• InChI Key： DUEJGLKKKYLVCO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C(C)(C)NC

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine

Introduction to 2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine (CAS No. 2229540-12-7)

2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine, a compound with the chemical formula C₁₁H₁₄ClN, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in drug development and its unique structural features. The molecular structure of this compound consists of a benzene ring substituted with a chloro group at the 2-position and a methyl group at the 6-position, attached to a propyl chain that is further modified with a methylamine moiety. Such structural characteristics make it a promising candidate for further exploration in medicinal chemistry.

The CAS number 2229540-12-7 is a unique identifier for this compound, ensuring precise classification and communication within the scientific community. The presence of both electrophilic and nucleophilic sites in its structure suggests that it could undergo various chemical transformations, making it valuable for synthesizing more complex molecules. Researchers have been particularly interested in its potential as an intermediate in the synthesis of biologically active agents.

In recent years, advancements in computational chemistry and molecular modeling have allowed researchers to predict the biological activity of such compounds with greater accuracy. The electronic properties of the benzene ring, influenced by the substituents, are thought to play a crucial role in determining its interaction with biological targets. The chloro and methyl groups are known to modulate the reactivity and binding affinity of aromatic compounds, which could be exploited for designing drugs with specific therapeutic effects.

One of the most exciting areas of research involving 2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine is its potential as a scaffold for developing new pharmaceuticals. The propyl chain and methylamine group provide a flexible framework that can be modified to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have shown that derivatives of this compound exhibit interesting pharmacological profiles, including anti-inflammatory and analgesic activities. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors such as aniline derivatives. The introduction of the chloro group at the 2-position can be achieved through electrophilic aromatic substitution reactions, while the methylation and subsequent attachment of the methylamine moiety require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

The biological evaluation of 2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine has revealed several promising leads. In vitro studies have demonstrated that this compound interacts with various enzymes and receptors, suggesting multiple potential mechanisms of action. For instance, it has been shown to inhibit certain enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its interaction with pain-signaling pathways has led to investigations into its potential as an analgesic agent.

The development of novel drug candidates often requires iterative testing and refinement based on both preclinical and clinical data. The unique structural features of 2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine make it an attractive starting point for generating libraries of compounds for high-throughput screening. By systematically modifying its substituents, researchers can identify analogs with improved potency, selectivity, and safety profiles. This approach aligns with modern drug discovery strategies that emphasize diversity and novelty in molecular design.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing the need for rigorous testing to ensure safety and efficacy. As such compounds like 2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine move through preclinical development towards clinical trials, detailed characterization becomes increasingly important. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming molecular structure and purity. These methods provide critical data for regulatory submissions and help ensure that the final drug product meets quality standards.

In conclusion, 2-(2-chloro-6-methylphenyl)propan-2-yl(methyl)amine represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an important role in developing next-generation therapeutics that address unmet medical needs.